Cas no 112668-36-7 ((1S)-2,2-dimethylcyclopropylmethanol)

• Product Name: (1S)-2,2-dimethylcyclopropylmethanol
• CAS No: 112668-36-7
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD29991368
• CID: 1203756
• PubChem ID: 11105320
• Update Time: 2025-10-25

(1S)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 2,2-dimethyl-, (1S)-
• (1S)-2,2-dimethylcyclopropylmethanol
• (S)-(2,2-Dimethyl-cyclopropyl)-methanol
• EN300-263276
• 112668-36-7
• [(1S)-2,2-dimethylcyclopropyl]methanol
• SCHEMBL9645799

• MDL： MFCD29991368
• Inchi： 1S/C6H12O/c1-6(2)3-5(6)4-7/h5,7H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： HCRFKZNNRFJHKW-RXMQYKEDSA-N
• SMILES： OC[C@H]1CC1(C)C

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (1S)-2,2-dimethylcyclopropylmethanol

(1S)-2,2-Dimethylcyclopropylmethanol: A Comprehensive Overview

(1S)-2,2-Dimethylcyclopropylmethanol, identified by the CAS registry number 112668-36-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in various industries. The molecule consists of a cyclopropane ring substituted with two methyl groups at the 2-position and a hydroxymethyl group at the 1-position. The stereochemistry at the chiral center is specified as (S), which plays a crucial role in determining its physical and chemical properties.

The synthesis of (1S)-2,2-Dimethylcyclopropylmethanol involves advanced organic chemistry techniques, often employing asymmetric catalysis to achieve high enantioselectivity. Recent studies have highlighted the importance of this compound in asymmetric synthesis, where it serves as a valuable building block for constructing complex molecular architectures. For instance, researchers have utilized this compound in the synthesis of bioactive molecules, such as pharmaceutical agents and agrochemicals.

One of the most notable aspects of (1S)-2,2-Dimethylcyclopropylmethanol is its role in organocatalysis. The compound's ability to act as a chiral auxiliary has been extensively explored, particularly in the context of aldol reactions and other carbonyl additions. Recent findings have demonstrated that this compound can significantly enhance the enantioselectivity of these reactions, making it an invaluable tool in asymmetric catalysis.

In addition to its catalytic applications, (1S)-2,2-Dimethylcyclopropylmethanol has been studied for its potential in polymer science. Researchers have investigated its use as a monomer in the synthesis of novel polymers with unique mechanical and thermal properties. The cyclopropane ring's inherent strain provides opportunities for creating materials with enhanced stability and functionality.

The physical properties of (1S)-2,2-Dimethylcyclopropylmethanol are also worth mentioning. It has a melting point of approximately -50°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Furthermore, the compound exhibits moderate polarity due to the presence of the hydroxymethyl group, which influences its interactions with other molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (1S)-2,2-Dimethylcyclopropylmethanol. Quantum mechanical calculations have revealed that the cyclopropane ring's strained geometry significantly affects the molecule's electronic distribution, making it more susceptible to nucleophilic attacks. This understanding has paved the way for innovative approaches in designing new chemical reactions involving this compound.

In conclusion, (1S)-2,2-Dimethylcyclopropylmethanol is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and stereochemistry make it an essential component in modern organic synthesis and catalysis. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.